Cas no 1795084-99-9 (N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-3-(2,3,4-trimethoxyphenyl)propanamide)

• Product Name: N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-3-(2,3,4-trimethoxyphenyl)propanamide
• CAS No: 1795084-99-9
• MF: C₂₂H₂₄N₂O₄S
• MW: 412.501964569092
• CID: 5368387
• Update Time: 2025-06-07

N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-3-(2,3,4-trimethoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-3-(2,3,4-trimethoxyphenyl)propanamide

• Inchi： 1S/C22H24N2O4S/c1-26-19-6-4-16(21(27-2)22(19)28-3)5-7-20(25)24-12-15-10-18(13-23-11-15)17-8-9-29-14-17/h4,6,8-11,13-14H,5,7,12H2,1-3H3,(H,24,25)
• InChI Key： WUCGVMVIUIXUKU-UHFFFAOYSA-N
• SMILES： C(NCC1=CC(C2C=CSC=2)=CN=C1)(=O)CCC1=CC=C(OC)C(OC)=C1OC

Computed Properties

• Exact Mass: 412.146
• Monoisotopic Mass: 412.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.9A^2

Additional information on N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-3-(2,3,4-trimethoxyphenyl)propanamide

Research Briefing on N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-3-(2,3,4-trimethoxyphenyl)propanamide (CAS: 1795084-99-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-3-(2,3,4-trimethoxyphenyl)propanamide (CAS: 1795084-99-9) as a promising compound for therapeutic applications. This briefing synthesizes the latest research findings, focusing on its molecular structure, mechanism of action, and potential clinical implications.

The compound, characterized by its unique thiophene-pyridine and trimethoxyphenyl moieties, has been investigated for its role in modulating key biological pathways. Studies indicate that it exhibits significant inhibitory effects on specific protein targets involved in inflammatory and oncogenic processes. Recent in vitro and in vivo experiments have demonstrated its efficacy in reducing tumor growth and inflammation, making it a candidate for further drug development.

One of the pivotal studies published in 2023 explored the compound's interaction with tubulin polymerization, a critical process in cell division. The research revealed that N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-3-(2,3,4-trimethoxyphenyl)propanamide disrupts microtubule dynamics, leading to cell cycle arrest in cancer cells. This mechanism aligns with its observed anti-proliferative effects in various cancer cell lines, including breast and lung carcinomas.

Further investigations have delved into the compound's pharmacokinetic properties. A recent pharmacokinetic study highlighted its moderate bioavailability and metabolic stability, with a half-life suitable for therapeutic dosing. However, challenges such as solubility and tissue penetration remain areas for optimization. Structural analogs and formulation strategies are currently being explored to enhance its drug-like properties.

In addition to its oncological applications, preliminary data suggest potential utility in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and modulate neuroinflammatory pathways has sparked interest in its use for conditions like Alzheimer's disease. Early-stage animal models have shown reduced neuroinflammation and improved cognitive function, though further validation is required.

Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials. Patent filings and regulatory submissions indicate a growing interest in its commercial development. The compound's dual functionality as an anti-inflammatory and anti-cancer agent positions it as a versatile candidate for multi-indication therapeutics.

In conclusion, N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-3-(2,3,4-trimethoxyphenyl)propanamide represents a significant stride in medicinal chemistry. Its multifaceted biological activities and ongoing research underscore its potential to address unmet medical needs. Future studies will likely focus on optimizing its pharmacological profile and expanding its therapeutic indications.